Cas no 81879-64-3 (3-Benzyl-3-azabicyclo[3.3.1]nonan-9-one)

3-Benzyl-3-azabicyclo[3.3.1]nonan-9-one structure

81879-64-3 structure

Product Name:3-Benzyl-3-azabicyclo[3.3.1]nonan-9-one

CAS No:81879-64-3

MF:C₁₅H₁₉NO

MW:229.317464113235

MDL:MFCD10666933

CID:702744

PubChem ID:15639123

Update Time:2025-08-04

3-Benzyl-3-azabicyclo[3.3.1]nonan-9-one Chemical and Physical Properties

Names and Identifiers

- 3-Benzyl-3-azabicyclo[3.3.1]nonan-9-one
- 3-Azabicyclo[3.3.1]nonan-9-one, 3-(phenylmethyl)-
- 3-(Phenylmethyl)-3-azabicyclo[3.3.1]nonan-9-one (ACI)
- TWCUMUDCNSLOTN-UHFFFAOYSA-N
- CS-W000765
- EN300-33654
- A1-02710
- 81879-64-3
- AS-52575
- DB-365956
- MFCD10666933
- SCHEMBL2852290
- SY100116
- N-benzyl-3-azabicyclo[3.3.1]nonan-9-one
- N-benzyl-3-azabicyclo[3.3.1]nonane-9-one
- C15H19NO
- P15364
- DTXSID60576130
- AKOS016010838
- MDL： MFCD10666933
- Inchi： 1S/C15H19NO/c17-15-13-7-4-8-14(15)11-16(10-13)9-12-5-2-1-3-6-12/h1-3,5-6,13-14H,4,7-11H2
- InChI Key： TWCUMUDCNSLOTN-UHFFFAOYSA-N
- SMILES： O=C1C2CCCC1CN(C2)CC1C=CC=CC=1

Computed Properties

Exact Mass: 229.146664230g/mol
Monoisotopic Mass: 229.146664230g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 20.3Å²

3-Benzyl-3-azabicyclo[3.3.1]nonan-9-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB01147-5g	3-benzyl-3-azabicyclo[3.3.1]nonan-9-one	81879-64-3	95%	5g	$562	2023-09-07
TRC	B412275-10mg	3-Benzyl-3-azabicyclo[3.3.1]nonan-9-one	81879-64-3		10mg	$ 50.00	2022-06-07
TRC	B412275-50mg	3-Benzyl-3-azabicyclo[3.3.1]nonan-9-one	81879-64-3		50mg	$ 95.00	2022-06-07
TRC	B412275-100mg	3-Benzyl-3-azabicyclo[3.3.1]nonan-9-one	81879-64-3		100mg	$ 135.00	2022-06-07
Chemenu	CM201002-250mg	3-benzyl-3-azabicyclo[3.3.1]nonan-9-one	81879-64-3	95%	250mg	$105	2024-07-23
Chemenu	CM201002-1g	3-benzyl-3-azabicyclo[3.3.1]nonan-9-one	81879-64-3	95%	1g	$245	2024-07-23
eNovation Chemicals LLC	D552203-500MG	3-BENZYL-3-AZABICYCLO[3.3.1]NONAN-9-ONE	81879-64-3	95%	500mg	$165	2024-07-21
eNovation Chemicals LLC	D552203-1G	3-BENZYL-3-AZABICYCLO[3.3.1]NONAN-9-ONE	81879-64-3	95%	1g	$245	2024-07-21
eNovation Chemicals LLC	D552203-5G	3-BENZYL-3-AZABICYCLO[3.3.1]NONAN-9-ONE	81879-64-3	95%	5g	$820	2024-07-21
eNovation Chemicals LLC	D552203-10G	3-BENZYL-3-AZABICYCLO[3.3.1]NONAN-9-ONE	81879-64-3	95%	10g	$1410	2024-07-21

3-Benzyl-3-azabicyclo[3.3.1]nonan-9-one Production Method

Production Method 1

1000931-10-1

81879-64-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid ; 4 h, 110 °C
1.2 Reagents: Sodium hydroxide ; pH 12

Reference

Synthesis and nematicidal activity of azabicyclo[3.3.1]nonane-thiadiazole derivatives

Yang, Tianjiao; et al, Huadong Ligong Daxue Xuebao, 2019, 45(5), 750-758

Production Method 2

104247-86-1

81879-64-3

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane Solvents: Acetonitrile ; rt; 15 min, rt
1.2 rt; 5 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 1 h, reflux; cooled
1.4 Reagents: Sodium hydroxide Solvents: Water ; pH 10, cooled

Reference

Cyclopalladate complex of 3-benzyl-7-methyl-3,7-diazabicyclo[3.3.1]nonane

Bulygina, L. A.; et al, Russian Chemical Bulletin, 2016, 65(10), 2479-2484

Production Method 3

81879-64-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; 1.5 h, rt; 48 h, rt
2.1 Reagents: Chlorotrimethylsilane Solvents: Acetonitrile ; 96 h, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
3.1 Solvents: Trifluoroacetic acid ; overnight, rt
3.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8, rt

Reference

An approach to azabicyclo[n.3.1]alkanes by double Mannich reaction

Mityuk, Andrey P.; et al, Synthesis, 2010, (3), 493-497

Production Method 4

1000931-10-1

81879-64-3

Reaction Conditions

1.1 Solvents: Trifluoroacetic acid ; overnight, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8, rt

Reference

An approach to azabicyclo[n.3.1]alkanes by double Mannich reaction

Mityuk, Andrey P.; et al, Synthesis, 2010, (3), 493-497

Production Method 5

104247-86-1

81879-64-3

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane Solvents: Acetonitrile ; rt; 15 min, rt
1.2 rt; 24 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 1 h, reflux; cooled
1.4 Reagents: Sodium hydroxide ; pH 10

Reference

5,6-Membered CNN palladium pincer complexes of 3-benzyl-8-dimethylamino -3-azabicyclo[3.2.1]octane and 3-benzyl-9-dimethylamino-3-azabicyclo[3.3.1]nonane

Bulygina, Ludmila A.; et al, Journal of Organometallic Chemistry, 2019, 887, 64-70

Production Method 6

81879-64-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Acetic acid , Water ; cooled; 2.5 h, 85 - 90 °C; overnight, rt
1.2 Reagents: Sodium carbonate Solvents: Water ; basified, rt
1.3 Reagents: Acetic anhydride Solvents: Water ; rt; 2 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water
1.5 Reagents: Sodium carbonate ; basified

Reference

Synthesis of N-arylmethyl-3-azabicyclo[3.3.1]nonan-9-ones

Moskalenko, A. I.; et al, Russian Journal of Organic Chemistry, 2009, 45(3), 472-474

Production Method 7

55686-29-8

81879-64-3

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane Solvents: Acetonitrile ; 48 h, rt
1.2 Reagents: Water ; cooled
1.3 Reagents: Ammonia Solvents: Water ; pH 9

Reference

Facile synthetic method of levodesmethylphencynonate hydrochloride

He, Xinhua; et al, Zhongguo Yaowu Huaxue Zazhi, 2011, 21(5), 379-382

Production Method 8

107-21-1

81879-64-3

Reaction Conditions

1.1 Solvents: Cyclohexane ; 8 h, rt → 85 °C
2.1 Reagents: Chlorotrimethylsilane ; rt; 20 min
2.2 Solvents: Ethanol ; 10 h
2.3 Reagents: Sodium hydroxide ; pH 12
3.1 Reagents: Hydrochloric acid ; 4 h, 110 °C
3.2 Reagents: Sodium hydroxide ; pH 12

Reference

Synthesis and nematicidal activity of azabicyclo[3.3.1]nonane-thiadiazole derivatives

Yang, Tianjiao; et al, Huadong Ligong Daxue Xuebao, 2019, 45(5), 750-758

Production Method 9

81879-64-3

Reaction Conditions

1.1 Reagents: Potassium carbonate ; 0 °C
1.2 2 d, rt
2.1 Reagents: Chlorotrimethylsilane Solvents: Acetonitrile ; 48 h, rt
2.2 Reagents: Water ; cooled
2.3 Reagents: Ammonia Solvents: Water ; pH 9

Reference

Facile synthetic method of levodesmethylphencynonate hydrochloride

He, Xinhua; et al, Zhongguo Yaowu Huaxue Zazhi, 2011, 21(5), 379-382

Production Method 10

1019208-03-7

81879-64-3

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane ; rt; 20 min
1.2 Solvents: Ethanol ; 10 h
1.3 Reagents: Sodium hydroxide ; pH 12
2.1 Reagents: Hydrochloric acid ; 4 h, 110 °C
2.2 Reagents: Sodium hydroxide ; pH 12

Reference

Synthesis and nematicidal activity of azabicyclo[3.3.1]nonane-thiadiazole derivatives

Yang, Tianjiao; et al, Huadong Ligong Daxue Xuebao, 2019, 45(5), 750-758